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Compound of Interest

Compound Name: 1-(4-Isobutylphenyl)ethanamine

Cat. No.: B070663

Audience: Researchers, Scientists, and Drug Development Professionals

Abstract: This technical guide provides a comprehensive overview of the methodologies and
data interpretation required for the complete chemical structure elucidation of 1-(4-
isobutylphenyl)ethanamine. By integrating data from mass spectrometry (MS), infrared (IR)
spectroscopy, and nuclear magnetic resonance (NMR) spectroscopy, this document outlines a
systematic workflow for confirming the molecular formula, identifying key functional groups, and
establishing the precise connectivity of the molecule. Detailed experimental protocols,
predicted quantitative data, and interpretative analysis are presented to serve as a practical
resource for researchers in organic synthesis and drug development.

Physicochemical Properties

The foundational step in structure elucidation is to ascertain the basic physical and chemical
properties of the analyte. For 1-(4-isobutylphenyl)ethanamine, these properties are
summarized below.
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Property Value Reference
Molecular Formula C12H19N [1112113114]
Molecular Weight 177.29 g/mol [1][2][3]14]
CAS Number 164579-51-5 (Racemate) [1]
Colorless to pale yellow liquid
Appearance .
(Predicted)
- ) ~250-260 °C (Predicted at
Boiling Point

STP)

Chemical Structure and Elucidation Workflow

The proposed structure of the molecule is an ethanamine chain attached to the para-position of
an isobutyl-substituted benzene ring. The elucidation process follows a logical progression from
determining the molecular mass and formula to identifying functional groups and finally
mapping the atomic connectivity.
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Unknown Sample
(1-(4-1sobutylphenyl)ethanamine)

Determine m/z = 177
Nitrogen Rule: Odd MW -> Odd N
Formula: C12H19N

Mass Spectrometry (MS)

Determine Molecular Weight & Formula

Confirm Functional Groups

Infrared (IR) Spectroscopy
Identify Functional Groups

Confirm Connectivity

NMR Spectroscopy
(*H, BC, COSY, HSQC)

Integrate All Data

Final Structure Confirmed

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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